Cas no 935777-24-5 (6-(Trifluoromethyl)pyridazin-3-amine)

• Product Name: 6-(Trifluoromethyl)pyridazin-3-amine
• CAS No: 935777-24-5
• MF: C₅H₄F₃N₃
• MW: 163.100570678711
• MDL: MFCD13189559
• CID: 1032568
• PubChem ID: 59805859
• Update Time: 2025-06-08

6-(Trifluoromethyl)pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-(Trifluoromethyl)pyridazin-3-amine
• 6-Trifluoromethyl-pyridazin-3-ylamine
• WPZXOYUWWTZHFO-UHFFFAOYSA-N
• 6-Trifluoromethyl-3-pyridazinamine
• 5889AC
• NE28846
• AB68653
• 3-Pyridazinamine, 6-(trifluoromethyl)-
• AK120753
• Z1982405989
• 6-(Trifluoromethyl)-3-pyridazinamine (ACI)
• DB-350224
• MFCD13189559
• BS-13558
• O11517
• EN300-130149
• 6-(Trifluoromethyl)-3-pyridazinamine
• AKOS015863448
• 935777-24-5
• CHEMBL4549488
• F8889-3413
• Z1255384768
• DTXSID90733032
• 3-Amino-6-(trifluoromethyl)pyridazine
• C5H4F3N3
• CS-W018477
• SY056837
• SCHEMBL1023820

• MDL： MFCD13189559
• Inchi： 1S/C5H4F3N3/c6-5(7,8)3-1-2-4(9)11-10-3/h1-2H,(H2,9,11)
• InChI Key： WPZXOYUWWTZHFO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(N)=NN=1)(F)F

Computed Properties

• Exact Mass: 163.03573163g/mol
• Monoisotopic Mass: 163.03573163g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8
• XLogP3: 0.4

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 297.7±40.0°C at 760 mmHg
• Flash Point: 133.8±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

6-(Trifluoromethyl)pyridazin-3-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Aminopyridazines

Additional information on 6-(Trifluoromethyl)pyridazin-3-amine

Introduction to 6-(Trifluoromethyl)pyridazin-3-amine (CAS No. 935777-24-5)

6-(Trifluoromethyl)pyridazin-3-amine, identified by the Chemical Abstracts Service Number (CAS No.) 935777-24-5, is a significant compound in the realm of pharmaceutical and agrochemical research. This heterocyclic amine features a trifluoromethyl group attached to a pyridazine core, which imparts unique electronic and steric properties, making it a valuable scaffold for designing novel bioactive molecules.

The trifluoromethyl group is a well-documented moiety in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In the context of 6-(Trifluoromethyl)pyridazin-3-amine, this substituent enhances the compound's potential as an intermediate in synthesizing pharmacologically relevant derivatives. The pyridazine ring itself is a common structural motif in bioactive compounds, often found in herbicides, fungicides, and pharmaceuticals.

Recent advancements in drug discovery have highlighted the importance of fluorinated pyridazines in developing next-generation therapeutics. Studies have demonstrated that compounds incorporating such motifs exhibit improved pharmacokinetic profiles and enhanced target interactions. For instance, derivatives of pyridazine have shown promise in inhibiting enzymes involved in cancer pathways and infectious diseases. The presence of the trifluoromethyl group further refines these properties, making 6-(Trifluoromethyl)pyridazin-3-amine a compelling candidate for further exploration.

The synthesis of 6-(Trifluoromethyl)pyridazin-3-amine involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the trifluoromethyl group typically employs fluorinating agents or metal-catalyzed cross-coupling reactions. These synthetic strategies ensure high yield and purity, which are critical for downstream applications in medicinal chemistry.

In academic research, 6-(Trifluoromethyl)pyridazin-3-amine has been utilized as a building block for creating libraries of compounds for high-throughput screening (HTS). This approach allows researchers to identify lead structures with desired biological activities efficiently. Preliminary studies have indicated that derivatives of this compound exhibit inhibitory effects on certain kinases and transcription factors, which are key targets in therapeutic intervention.

The agrochemical sector has also shown interest in fluorinated pyridazines due to their potential as crop protection agents. The structural features of 6-(Trifluoromethyl)pyridazin-3-amine contribute to its suitability for developing novel herbicides and fungicides. By modifying the amine functionality or introducing additional substituents, researchers can tailor the compound's bioactivity to specific agricultural needs.

From a computational chemistry perspective, the molecular properties of 6-(Trifluoromethyl)pyridazin-3-amine can be modeled using density functional theory (DFT) and other quantum mechanical methods. These simulations help predict binding affinities, metabolic pathways, and potential side effects, thereby accelerating the drug development process. The computational analysis also aids in understanding the role of the trifluoromethyl group in stabilizing transition states and enhancing reaction rates.

The safety profile of 6-(Trifluoromethyl)pyridazin-3-amine is another critical aspect that has been evaluated through toxicological studies. Preliminary data suggest that the compound exhibits low acute toxicity when tested in vitro and in vivo. However, further investigations are necessary to assess long-term exposure effects and potential interactions with biological systems. These studies are essential for ensuring the safe application of the compound in both research and industrial settings.

Future directions in the study of 6-(Trifluoromethyl)pyridazin-3-amine include exploring its role in developing treatments for neurological disorders. The pyridazine scaffold has been associated with compounds that modulate neurotransmitter activity, making it a promising area for investigation. Additionally, the incorporation of fluorine atoms can enhance blood-brain barrier penetration, which is crucial for central nervous system (CNS) drug delivery.

In conclusion, 6-(Trifluoromethyl)pyridazin-3-amine (CAS No. 935777-24-5) represents a versatile intermediate with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, particularly the presence of a trifluoromethyl group on a pyridazine ring, make it an attractive scaffold for designing bioactive molecules. Ongoing research continues to uncover new applications and refine synthetic methodologies for this compound, ensuring its continued relevance in scientific endeavors.